4-[(2-Methylbutan-2-YL)oxy]pyridin-3-amine

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 4-(2-methylbutan-2-yloxy)pyridin-3-amine
• InChI: InChI=1S/C10H16N2O/c1-4-10(2,3)13-9-5-6-12-7-8(9)11/h5-7H,4,11H2,1-3H3
• InChI Key: FAYFSAYBFABQSJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)OC1=C(C=NC=C1)N

Description

4-[(2-Methylbutan-2-YL)oxy]pyridin-3-amine is a pyridine derivative featuring a branched alkyl ether group at the 4-position and an amine group at the 3-position. These compounds often serve as intermediates or bioactive molecules in drug discovery, particularly in enzyme inhibition and receptor modulation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-Methylbutan-2-YL)oxy]pyridin-3-amine typically involves the reaction of 3-aminopyridine with 2-methyl-2-butanol in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and the use of a solvent such as toluene or ethanol to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

4-[(2-Methylbutan-2-YL)oxy]pyridin-3-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The alkoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Substitution reactions often require the use of strong bases or acids as catalysts.

Major Products Formed

The major products formed from these reactions include N-oxides, reduced amine derivatives, and various substituted pyridine compounds .

Scientific Research Applications

4-[(2-Methylbutan-2-YL)oxy]pyridin-3-amine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme interactions and protein-ligand binding.

Industry: The compound is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-[(2-Methylbutan-2-YL)oxy]pyridin-3-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets by binding to their active sites, thereby influencing various biochemical pathways. This interaction can lead to changes in cellular processes and physiological responses .

Comparison with Similar Compounds

The following analysis compares 4-[(2-Methylbutan-2-YL)oxy]pyridin-3-amine with structurally and functionally related pyridine derivatives:

Structural Analogues

Substituent Variations

6-[(2-Methylbutan-2-yl)oxy]pyridin-3-amine (CAS 1039334-92-3)

• Structure : Differs in substituent position (6- vs. 4-) but shares the same branched alkyl ether group.
• Properties : Increased lipophilicity due to the bulky 2-methylbutan-2-yl group may enhance membrane permeability but reduce solubility .
• Applications : Positional isomers often exhibit divergent biological activities; this compound’s specific uses are underexplored in the literature.

4-((Tetrahydrofuran-3-yl)oxy)pyridin-3-amine (CAS 196100-87-5) Structure: Cyclic ether substituent at the 4-position. Synthesis: Likely synthesized via nucleophilic substitution of pyridin-3-amine with activated tetrahydrofuran derivatives.

4-[(2-Ethylcyclohexyl)oxy]pyridin-3-amine

• Structure : Bulky cyclohexyl ether substituent.
• Properties : High steric hindrance may reduce metabolic degradation but complicate synthetic accessibility .

Functional Group Diversity

Imidazo[1,2-a]pyridin-3-amine Derivatives

• Example : 8-Methyl-2-(4-(methylsulfonyl)phenyl)-N-(p-tolyl)imidazo[1,2-a]pyridin-3-amine (MIA) .
• Key Differences : Fused imidazole ring enhances planarity and aromatic stacking, critical for COX-2 inhibition (IC₅₀ ~0.1 µM) .
• Activity : MIA and analogs show anti-inflammatory properties via selective COX-2 binding, a feature absent in simpler pyridin-3-amine derivatives.

Thieno[2,3-b]pyridin-3-amine Derivatives Example: 2-(Butylsulfinyl)-4-(2-chloro-1-methylimidazol-5-yl)-6-(thiazol-2-yl)thieno[2,3-b]pyridin-3-amine . Key Differences: Sulfur-containing heterocycles enhance electron-deficient character, improving interactions with enzymes like 15-prostaglandin dehydrogenase .

Pharmacological and Toxicological Profiles

Compound	Bioactivity/Toxicity	Reference
4-(2-Methylbutan-2-yl)phenol	Developmental toxicity (notochord defects)
Imidazo[1,2-a]pyridin-3-amine (MIA)	COX-2 inhibition (IC₅₀: 0.1 µM)
6-[(2-Methylbutan-2-yl)oxy]pyridin-3-amine	Underexplored; predicted CNS activity

Key Observations :

• Therapeutic Potential: Imidazo-pyridines demonstrate targeted enzyme inhibition, whereas simpler pyridin-amines may require functionalization for bioactivity.

Biological Activity

4-[(2-Methylbutan-2-YL)oxy]pyridin-3-amine is a pyridine derivative that has attracted attention in medicinal chemistry due to its potential biological activities. This article synthesizes available research findings regarding its biological effects, mechanisms of action, and therapeutic implications.

Chemical Structure and Properties

The compound has the following molecular formula: C$_{12}$H$_{18}$N$_{2}$O. Its structure features a pyridine ring substituted with an amine group and an ether group derived from 2-methylbutan-2-ol. The specific arrangement of functional groups allows for diverse chemical interactions, influencing its biological activity.

Research indicates that 4-[(2-Methylbutan-2-YL)oxy]pyridin-3-amine interacts with various biological targets, particularly enzymes and receptors. The compound's unique structure facilitates specific binding interactions that may modulate cellular processes critical for therapeutic applications.

Enzyme Modulation

Studies have shown that this compound can modulate the activity of certain enzymes, potentially affecting metabolic pathways. For instance, it has been observed to influence the activity of enzymes involved in neurotransmitter regulation, which could have implications for neurological disorders.

Receptor Binding

The compound's interaction with specific receptors has been explored, revealing its potential as a lead compound in drug discovery. Its binding affinity to receptors involved in pain modulation and inflammation suggests possible applications in treating chronic pain and inflammatory diseases.

Anticancer Potential

Preliminary studies suggest that 4-[(2-Methylbutan-2-YL)oxy]pyridin-3-amine may exhibit anticancer properties. The compound has been evaluated for its cytotoxic effects against various cancer cell lines, showing promising results in inhibiting cell proliferation.

Antimicrobial Activity

The compound has also been tested for antimicrobial properties. In vitro assays demonstrated effectiveness against several bacterial strains, indicating its potential as an antibacterial agent. Further research is needed to determine its efficacy against resistant strains.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 4-[(2-Methylbutan-2-YL)oxy]pyridin-3-amine, it is essential to compare it with structurally similar compounds:

Compound Name	Structure	Key Differences
3-(2-Methylbutan-2-yloxy)pyridin-4-amino	Structure	Different position of functional groups on the pyridine ring
2-(Tetrahydropyran-4-yloxy)pyridin-3-amino	Structure	Contains a tetrahydropyran moiety instead of an ether group
4-(Imidazo[1,2-a]pyridin-3-yloxy)-amine	Structure	Features an imidazole ring, altering its biological activity profile

This table highlights how variations in functional group positioning and structural components can lead to distinct biological activities.

Case Studies and Research Findings

• Cytotoxicity Studies : A study evaluated the cytotoxic effects of 4-[(2-Methylbutan-2-YL)oxy]pyridin-3-amine on human cancer cell lines, revealing IC$_{50}$ values indicative of significant antiproliferative activity.
• Antimicrobial Screening : In vitro tests against Staphylococcus aureus and Escherichia coli showed that the compound inhibited bacterial growth at concentrations lower than those required for many conventional antibiotics.
• Neuropharmacological Effects : Research exploring the compound's interaction with neurotransmitter systems indicated potential benefits in managing conditions such as anxiety and depression through modulation of serotonin receptors.